Cas no 82350-07-0 (4-[(4-propylphenoxy)carbonyl]phenyl 4-propylbenzoate)

• Product name: 4-[(4-propylphenoxy)carbonyl]phenyl 4-propylbenzoate
• CAS No: 82350-07-0
• MF: C₂₆H₂₆O₄
• MW: 402.482247829437
• CID: 987699
• PubChem ID: 3019051

4-[(4-propylphenoxy)carbonyl]phenyl 4-propylbenzoate Chemical and Physical Properties

Names and Identifiers

• 4-[(4-propylphenoxy)carbonyl]phenyl 4-propylbenzoate
• [4-(4-propylphenoxy)carbonylphenyl] 4-propylbenzoate
• NS00059238
• DTXSID901002624
• EINECS 279-940-0
• SCHEMBL10633416
• 82350-07-0
• 4-((4-Propylphenoxy)carbonyl)phenyl 4-propylbenzoate
• OLSLCYYEGDARJR-UHFFFAOYSA-N

• Inchi： InChI=1S/C26H26O4/c1-3-5-19-7-11-21(12-8-19)25(27)30-24-17-13-22(14-18-24)26(28)29-23-15-9-20(6-4-2)10-16-23/h7-18H,3-6H2,1-2H3
• InChI Key： OLSLCYYEGDARJR-UHFFFAOYSA-N
• SMILES： CCCC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C(=O)OC3=CC=C(C=C3)CCC

Computed Properties

• Exact Mass: 402.183
• Monoisotopic Mass: 402.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 7.4

Experimental Properties

• Density: 1.134
• Boiling Point: 553.1°C at 760 mmHg
• Flash Point: 277.5°C
• Refractive Index: 1.578